3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione

• IUPAC Name: 3-hydroxy-4-[N-(2-methoxyphenyl)-C-methylcarbonimidoyl]-2H-thiophen-5-one
• InChI: InChI=1S/C13H13NO3S/c1-8(12-10(15)7-18-13(12)16)14-9-5-3-4-6-11(9)17-2/h3-6,15H,7H2,1-2H3
• InChI Key: XCWOEWIPNOYALB-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=CC=C1OC)C2=C(CSC2=O)O
• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol

Description

3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione, also known as MPTD, is a synthetic compound that has been studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione inhibits the activity of COX-2 by binding to its active site. This binding prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandins. As a result, the production of inflammatory prostaglandins is reduced, leading to a decrease in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and anti-cancer properties. In animal models, this compound has been shown to reduce inflammation and inhibit the growth of cancer cells. Additionally, this compound has been found to have a low toxicity profile, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of 3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione is its low toxicity profile, which makes it a promising candidate for further study. However, one limitation is that it has only been studied in animal models, and its efficacy and safety in humans are not yet known.

Future Directions

There are several future directions for the study of 3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione. One direction is to further explore its anti-inflammatory and anti-cancer properties in human clinical trials. Another direction is to investigate its potential applications in other disease areas, such as cardiovascular disease. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider use in medicinal chemistry research.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promise for its potential applications in the field of medicinal chemistry. Its anti-inflammatory and anti-cancer properties, low toxicity profile, and potential for further study make it a promising candidate for future research.

Synthesis Methods

The synthesis of 3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione involves the reaction of 2-methoxyaniline with 2,4-thiophenedione in the presence of a catalyst. The resulting product is then treated with ethyl chloroacetate to form the desired compound. This method has been optimized to yield high purity this compound with good yields.

Scientific Research Applications

3-{1-[(2-methoxyphenyl)amino]ethylidene}-2,4(3H,5H)-thiophenedione has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have anti-inflammatory and anti-cancer properties. Specifically, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. This inhibition has been shown to reduce inflammation in animal models.